Cas no 27706-38-3 (Gypsogenin O-Acetate)
Gypsogenin O-Acetate structure
Product Name:Gypsogenin O-Acetate
CAS No:27706-38-3
MF:C32H48O5
MW:512.720530509949
CID:5730026
PubChem ID:90683273
Update Time:2023-11-22
Gypsogenin O-Acetate Chemical and Physical Properties
Names and Identifiers
-
- D5R6OC01IY
- OLEAN-12-EN-28-OIC ACID, 3-(ACETYLOXY)-23-OXO-, (3.BETA.,4.ALPHA.)-
- 27706-38-3
- CHEMBL3298796
- (3beta,4alpha)-3-Hydroxy-23-oxoolean-12-en-28-oic acid, acetate
- (3.BETA.,4.ALPHA.)-3-HYDROXY-23-OXOOLEAN-12-EN-28-OIC ACID, ACETATE
- Githagenin acetate
- Olean-12-en-28-oic acid, 3-(acetyloxy)-23-oxo-, (3beta,4alpha)-
- UNII-D5R6OC01IY
- Q27276131
- Gypsogenin acetate [MI]
- Gypsogenin acetate
- (4aS,6aR,6aS,6bR,8aR,9S,10S,12aR,14bS)-10-acetyloxy-9-formyl-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- Gypsogenin O-Acetate
- Olean-12-en-28-oic acid, 3-(acetyloxy)-23-oxo-, (3β,4α)-
-
- Inchi: 1S/C32H48O5/c1-20(34)37-25-11-12-28(4)23(29(25,5)19-33)10-13-31(7)24(28)9-8-21-22-18-27(2,3)14-16-32(22,26(35)36)17-15-30(21,31)6/h8,19,22-25H,9-18H2,1-7H3,(H,35,36)/t22-,23+,24+,25-,28-,29-,30+,31+,32-/m0/s1
- InChI Key: MCDYEFFAFNMJFD-PRGPMLBASA-N
- SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H]([C@@]1(C=O)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12
Computed Properties
- Exact Mass: 512.35017463g/mol
- Monoisotopic Mass: 512.35017463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 4
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 590.3±50.0 °C(Predicted)
- Solubility: Dichloromethane, Ethyl Acetate
- pka: 4.62±0.70(Predicted)
Gypsogenin O-Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G931803-10mg |
Gypsogenin O-Acetate |
27706-38-3 | 10mg |
$ 201.00 | 2023-04-15 | ||
| TRC | G931803-25mg |
Gypsogenin O-Acetate |
27706-38-3 | 25mg |
$ 471.00 | 2023-04-15 | ||
| TRC | G931803-50mg |
Gypsogenin O-Acetate |
27706-38-3 | 50mg |
$ 787.00 | 2023-04-15 |
Gypsogenin O-Acetate Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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